3-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanoic acid

• IUPAC Name: 3-(4-oxo-1,2,3-benzotriazin-3-yl)propanoic acid
• InChI: InChI=1S/C10H9N3O3/c14-9(15)5-6-13-10(16)7-3-1-2-4-8(7)11-12-13/h1-4H,5-6H2,(H,14,15)
• InChI Key: AHKDQGZBLDBPNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCC(=O)O
• Molecular Formula: C10H9N3O3
• DSSTOX Substance ID: DTXSID80401172
• Molecular Weight: 219.20 g/mol
• CAS RN: 51672-79-8

Description

3-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanoic acid (3-OBPA) is an organic compound that belongs to the class of benzotriazinones. It is a cyclic compound with a molecular formula of C7H5NO3 and a molecular weight of 147.11 g/mol. 3-OBPA is a colorless, crystalline solid that is soluble in water and alcohols. It has been used in various scientific research applications, such as organic synthesis, drug delivery, and biochemistry.

Scientific Research Applications

Synthesis and Structural Analysis

• A study focused on the synthesis and structural analysis of bis-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)alkanes by single crystal X-ray diffraction analysis. It provided insights into the structural parameters and molecular interactions within the crystal packing of these compounds (Bertolasi et al., 2011).

Pharmacological Activity

• Research on Schiff and Mannich bases derivatives of (3-oxo-2,3-dihydro-4H-1,4-benzothiazin-4-yl)acetic acid revealed their potential anti-inflammatory and analgesic activities. This highlights the importance of derivatization of the carboxylic acid group in enhancing anti-inflammatory properties (Gowda et al., 2011).

• Another study synthesized novel 3-(2-oxo-2H-benzo[b][1,4]oxazin-3-yl)propanoates and tested their biological activity against bacterial strains and yeast. This research underscores the antimicrobial potential of such compounds (Hachama et al., 2013).

Anticancer Activity

• The synthesis of S-glycosyl and S-alkyl derivatives of 4-amino-3-mercapto-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one and their evaluation as anticancer agents illustrate the potential of benzotriazine derivatives in developing cytotoxic agents against various cancer cell lines (Saad & Moustafa, 2011).